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Compound of Interest

Compound Name: 4-(4-lodophenyl)-1-butanol

Cat. No.: B15333273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-lodophenyl)-1-butanol, a
halogenated aromatic alcohol with potential applications in organic synthesis and drug
discovery. Due to the limited availability of direct research on this specific compound, this guide
also includes inferred data from closely related analogs and precursors to provide a broader
context for its potential properties and applications.

Chemical and Physical Properties

4-(4-lodophenyl)-1-butanol is a primary alcohol containing an iodophenyl group. The
presence of the iodine atom and the hydroxyl group makes it a versatile intermediate for further
chemical modifications.[1] While extensive experimental data is not readily available in the
public domain, its fundamental properties can be summarized.

Table 1: Chemical and Physical Properties of 4-(4-lodophenyl)-1-butanol
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Property Value Source/Notes

CAS Number 688798-44-9 [1]

Molecular Formula C10H1310 [1]

Molecular Weight 276.11 g/mol [1]

Appearance :Et specified (fkely a solid or Inferred from analogs
Boiling Point Not available

Melting Point Not available

Expected to be soluble in
] ) Inferred from structural
N organic solvents like o
Solubility ] similarity to other
dichloromethane, ethyl
phenylbutanols
acetate, and methanol.

Synthesis and Experimental Protocols

The primary route for the synthesis of 4-(4-lodophenyl)-1-butanol appears to be the reduction
of the corresponding carboxylic acid, 4-(4-iodophenyl)butanoic acid.

Synthesis from 4-(4-iodophenyl)butanoic acid

A plausible and documented synthetic pathway involves the reduction of 4-(4-
iodophenyl)butanoic acid. This transformation can be achieved using various reducing agents.

Experimental Protocol: Reduction of 4-(4-iodophenyl)butanoic acid
e Materials:
o 4-(4-iodophenyl)butanoic acid

o Reducing agent (e.qg., Lithium aluminum hydride (LiAlH4) or Borane-tetrahydrofuran
complex (BHs-THF))

o Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Diethyl ether)
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o Aqueous workup solution (e.g., saturated aqueous sodium sulfate, dilute hydrochloric
acid)

o Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

o Organic solvent for extraction (e.g., Ethyl acetate or Dichloromethane)

e Procedure (General):

o In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 4-(4-iodophenyl)butanoic acid in the chosen anhydrous solvent.

o Cool the solution to 0 °C using an ice bath.

o Slowly add the reducing agent (e.g., a solution of BHs-THF in THF or a suspension of
LiAlH4 in THF) to the stirred solution of the carboxylic acid. The addition should be done
portion-wise or via a dropping funnel to control the reaction, which can be exothermic.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for a specified time (typically several hours to overnight) until the reaction is complete,
as monitored by thin-layer chromatography (TLC).

o Upon completion, carefully quench the reaction by the slow, dropwise addition of an
appropriate quenching agent at 0 °C. For LiAlHa4, a typical procedure is the sequential
addition of water, followed by 15% aqueous sodium hydroxide, and then more water
(Fieser workup). For BHs-THF, quenching is often done with methanol or water.

o Filter the resulting mixture to remove any inorganic salts.

o Extract the filtrate with an organic solvent (e.g., ethyl acetate).

o Wash the combined organic layers with brine, dry over an anhydrous drying agent, filter,
and concentrate under reduced pressure to yield the crude 4-(4-lodophenyl)-1-butanol.

o Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure
alcohol.
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Workflow Diagram for the Synthesis of 4-(4-lodophenyl)-1-butanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 4-(4-lodophenyl)-1-butanol
(CAS: 688798-44-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15333273#4-4-iodophenyl-1-butanol-cas-number-
688798-44-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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